Cas no 61314-17-8 (1-Hexanone, 1-[4''-(1-oxobutyl)[1,1':4',1''-terphenyl]-4-yl]-)

• Product Name: 1-Hexanone, 1-[4''-(1-oxobutyl)[1,1':4',1''-terphenyl]-4-yl]-
• CAS No: 61314-17-8
• MF: C₂₈H₃₀O₂
• MW: 398.536608219147
• CID: 484524
• PubChem ID: 12721125
• Update Time: 2025-04-19

1-Hexanone, 1-[4''-(1-oxobutyl)[1,1':4',1''-terphenyl]-4-yl]- Chemical and Physical Properties

Names and Identifiers

• 1-Hexanone, 1-[4''-(1-oxobutyl)[1,1':4',1''-terphenyl]-4-yl]-
• 1-[4-[4-(4-butanoylphenyl)phenyl]phenyl]hexan-1-one
• DTXSID50508046
• 1-(3~4~-Butanoyl[1~1~,2~1~:2~4~,3~1~-terphenyl]-1~4~-yl)hexan-1-one
• 61314-17-8

• Inchi： 1S/C28H30O2/c1-3-5-6-8-28(30)26-19-15-24(16-20-26)22-11-9-21(10-12-22)23-13-17-25(18-14-23)27(29)7-4-2/h9-20H,3-8H2,1-2H3
• InChI Key： COPIZHWYEHZETC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)C1C=CC(=CC=1)C1C=CC(=CC=1)C(CCC)=O)CCCCC

Computed Properties

• Exact Mass: 398.2247
• Monoisotopic Mass: 398.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14